2,5-Dibromo-4-(bromomethyl)phenol

• CAS No.: 109135-68-4
• Molecular Formula: C7H5Br3O
• Molecular Weight: 344.83 g/mol
• IUPAC Name: 2,5-dibromo-4-(bromomethyl)phenol
• InChI: InChI=1S/C7H5Br3O/c8-3-4-1-6(10)7(11)2-5(4)9/h1-2,11H,3H2
• InChI Key: KUZLEYYGBHCMAG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)O)Br)CBr

Description

2,5-Dibromo-4-(bromomethyl)phenol (C₇H₅Br₃O) is a halogenated phenolic compound characterized by three bromine substituents: two at the 2- and 5-positions of the benzene ring and a bromomethyl group at the 4-position. This structural arrangement confers high molecular weight (327.83 g/mol) and significant lipophilicity, making it a candidate for applications in flame retardancy, organic synthesis intermediates, or bioactive molecule development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Dibromo-4-(bromomethyl)phenol typically involves the bromination of phenol derivatives. One common method includes the use of bromine or N-bromosuccinimide (NBS) as brominating agents. The reaction conditions often involve the use of solvents like acetic acid or chloroform and may require the presence of a catalyst to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, including electrophilic aromatic substitution reactions. The choice of reagents and conditions can vary depending on the desired yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2,5-Dibromo-4-(bromomethyl)phenol undergoes several types of chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form quinones or reduction to form less brominated derivatives.

Common Reagents and Conditions

Bromination: Bromine or NBS in the presence of a solvent like acetic acid.

Nucleophilic Substitution: Sodium hydroxide or other nucleophiles in aqueous or alcoholic solutions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can lead to the formation of phenol derivatives with different substituents .

Scientific Research Applications

2,5-Dibromo-4-(bromomethyl)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential antimicrobial properties.

Medicine: Investigated for its potential use in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,5-Dibromo-4-(bromomethyl)phenol involves its interaction with various molecular targets. The bromine atoms and the phenol group can participate in electrophilic and nucleophilic reactions, respectively. These interactions can lead to the formation of reactive intermediates that exert biological or chemical effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2,6-Dibromo-4-(hydroxymethyl)phenol (C₇H₆Br₂O₂)

Key Differences :

• Substituents : Replaces the 4-bromomethyl group with a hydroxymethyl (-CH₂OH) moiety.
• Reactivity : The hydroxymethyl group enhances hydrogen-bonding capacity and reduces electrophilicity compared to the bromomethyl group, which is more prone to nucleophilic substitution .
• Applications : Used in pharmaceutical intermediates (e.g., thyroid hormone receptor ligands) due to its polar hydroxyl group .

Data Table 1: Structural and Physical Properties

Property	2,5-Dibromo-4-(bromomethyl)phenol	2,6-Dibromo-4-(hydroxymethyl)phenol
Molecular Formula	C₇H₅Br₃O	C₇H₆Br₂O₂
Molecular Weight (g/mol)	327.83	291.93
Key Substituents	2-Br, 5-Br, 4-BrCH₂	2-Br, 6-Br, 4-CH₂OH
Boiling Point (°C)	Not reported	320–325 (decomposes)

3,5-Dibromo-4-(3’-isopropyl-4’-hydroxyphenoxy)benzoic Acid (MIBRT)

Key Differences :

• Core Structure: A benzoic acid derivative with a phenoxy side chain.
• Biological Activity : Acts as a thyroid hormone receptor (TR) agonist due to its bulky isopropyl group, which stabilizes coactivator binding .

Tetrabromobisphenol A (TBBPA, CAS 79-94-7)

Key Differences :

• Symmetry: A bisphenol derivative with two 3,5-dibromo-4-hydroxyphenyl groups linked by an isopropylidene bridge.
• Applications : Widely used as a flame retardant in electronics and plastics.
• Environmental Impact : Higher bromine content (4 bromine atoms) increases persistence and bioaccumulation risks compared to the target compound .

Data Table 2: Environmental and Industrial Comparison

Property	2,5-Dibromo-4-(bromomethyl)phenol	Tetrabromobisphenol A (TBBPA)
Bromine Atoms	3	4
Primary Use	Research chemical	Flame retardant
Regulatory Status	Not widely regulated	Restricted in EU (REACH)
Log P (Lipophilicity)	~3.5 (estimated)	4.8–5.2

4-Bromo-2,5-dimethoxyphenethylamine (2C-B)

Key Differences :

• Substituents : Methoxy groups at 2- and 5-positions and a bromine at 4-position on a phenethylamine backbone.
• Bioactivity : A psychoactive designer drug acting as a serotonin receptor agonist, highlighting how bromine placement influences neuroactivity .

Research Findings and Mechanistic Insights

• Reactivity: The bromomethyl group in 2,5-Dibromo-4-(bromomethyl)phenol is highly reactive in SN2 reactions, enabling cross-coupling or polymerization applications. This contrasts with hydroxymethyl analogs, which favor oxidation or esterification .
• Toxicity: Brominated phenols generally exhibit moderate to high toxicity due to bioaccumulation and interference with thyroid signaling. However, the target compound’s specific ecotoxicological profile remains understudied .
• Synthetic Utility : Serves as a precursor for advanced brominated flame retardants or ligands in medicinal chemistry, akin to TBBPA derivatives .